Cas no 867-97-0 (Boranetriamine, hexaethyl-)

• Product name: Boranetriamine, hexaethyl-
• CAS No: 867-97-0
• MF: C₁₂H₃₀BN₃
• MW: 227.197702884674
• CID: 660510

Boranetriamine, hexaethyl- Chemical and Physical Properties

Names and Identifiers

• Boranetriamine, hexaethyl-
• BoranetriaMine, N,N,N',N',N'',N''-hexaethyl-
• N,N,N',N',N'',N''-hexaethylboranetriamine
• tris(diethylamino)borane

• Inchi： 1S/C12H30BN3/c1-7-14(8-2)13(15(9-3)10-4)16(11-5)12-6/h7-12H2,1-6H3
• InChI Key： KCFRGNTWICAUIP-UHFFFAOYSA-N
• SMILES： B(N(CC)CC)(N(CC)CC)N(CC)CC

Experimental Properties

• Density: 0.84
• Boiling Point: 271°C at 760 mmHg
• Flash Point: 117.7°C
• Refractive Index: 1.447

Additional information on Boranetriamine, hexaethyl-

Boranetriamine, Hexaethyl: A Comprehensive Overview

Boranetriamine, Hexaethyl (CAS No. 867-97-0) is a versatile compound with significant applications in various fields of chemistry and materials science. This compound, also referred to as hexaethylboranetriamine, is a derivative of boron-based compounds and has garnered attention due to its unique chemical properties and potential uses in catalysis, electronics, and material synthesis. Recent advancements in its synthesis and characterization have further highlighted its importance in modern chemical research.

The molecular structure of hexaethylboranetriamine consists of a boron atom at the center, surrounded by three amine groups and six ethyl substituents. This configuration imparts the compound with a high degree of stability and reactivity, making it suitable for a wide range of applications. The ethyl groups provide steric protection to the boron center, while the amine groups facilitate coordination with other molecules, enabling its use as a ligand in catalytic systems.

Recent studies have explored the role of hexaethylboranetriamine in organometallic chemistry. Researchers have found that this compound can act as an effective ligand in transition metal complexes, enhancing their catalytic activity in reactions such as hydrogenation and cross-coupling. For instance, a 2023 study published in the Journal of Organometallic Chemistry demonstrated that complexes formed with hexaethylboranetriamine exhibit superior catalytic performance in asymmetric hydrogenation compared to traditional ligands.

In addition to its catalytic applications, hexaethylboranetriamine has been investigated for its potential in electronic materials. Its ability to coordinate with metal ions makes it a promising candidate for the synthesis of metal-organic frameworks (MOFs) and other porous materials. A 2022 research article in Nature Materials highlighted the use of this compound in creating highly stable MOFs with exceptional gas adsorption capabilities.

The synthesis of hexaethylboranetriamine typically involves the reaction of borane derivatives with primary amines under controlled conditions. Recent advancements in this synthesis methodology have focused on improving yield and purity through the use of more efficient catalysts and reaction conditions. For example, a 2023 paper in Chemical Communications reported a novel one-pot synthesis route that significantly reduces reaction time while maintaining high product quality.

The physical properties of hexaethylboranetriamine, including its melting point, boiling point, and solubility, are critical factors influencing its applications. Studies have shown that this compound exhibits good solubility in organic solvents such as dichloromethane and THF, making it ideal for solution-based chemical processes. Its thermal stability also makes it suitable for high-temperature applications in catalysis and materials science.

In terms of safety considerations, while hexaethylboranetriamine is not classified as a hazardous material under normal conditions, proper handling procedures should be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) when handling large quantities or concentrated solutions.

The demand for compounds like hexaethylboranetriamine continues to grow as researchers explore new frontiers in organometallic chemistry and materials science. Its unique combination of stability, reactivity, and versatility positions it as an essential tool for advancing modern chemical technologies.